5-(methoxymethyl)-4-{[4-(trifluoromethoxy)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one

• IUPAC Name: 5-(methoxymethyl)-4-[[4-(trifluoromethoxy)phenyl]iminomethyl]-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C13H12F3N3O3/c1-21-7-11-10(12(20)19-18-11)6-17-8-2-4-9(5-3-8)22-13(14,15)16/h2-6H,7H2,1H3,(H2,18,19,20)
• InChI Key: ICRCVLPUQKPLAL-UHFFFAOYSA-N
• Canonical SMILES: COCC1=C(C(=O)NN1)C=NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C13H12F3N3O3
• Molecular Weight: 315.25 g/mol

Description

5-(methoxymethyl)-4-{[4-(trifluoromethoxy)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one is a useful research compound. Its molecular formula is C13H12F3N3O3 and its molecular weight is 315.252. The purity is usually 95%.
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Scientific Research Applications

Three-Component Condensation Reactions

5-(Methoxymethyl)-4-{[4-(trifluoromethoxy)anilino]methylene}-2,4-dihydro-3H-pyrazol-3-one is used in three-component condensation reactions. A study by Kryl'skiĭ, Shikhaliev, and Chuvashlev (2010) described the use of similar compounds in producing substituted pyrazolopyrimidines and pyrazoloquinazolines, indicating its potential in synthesizing complex heterocyclic structures (Kryl'skiĭ et al., 2010).

Biomimetic Syntheses of Polyketide Aromatics

Griffin, Leeper, and Staunton (1984) conducted research on methoxypyrylium compounds derived from similar structures, which react to produce linear β-polycarbonyl derivatives. These derivatives can undergo biomimetic cyclisation to generate polyketide aromatic systems, demonstrating its role in synthetic organic chemistry (Griffin et al., 1984).

Liquid/Solid Alkylation of Alkali Metal Pyrazolates

Mayer-Sommer and Schmidt (1974) explored the reactions of similar compounds with alkali metal pyrazolates, providing insight into the alkylation processes at the liquid/solid interface. This research contributes to the understanding of reaction dynamics in different phases (Mayer-Sommer & Schmidt, 1974).

Synthesis of Polyconjugated Materials

Kubo et al. (2005) investigated the use of methoxymethylene derivatives in the synthesis of polyconjugated materials like poly[2-methoxy-5-(2-ethylhexyloxy)-1,4-phenylenevinylene] and poly(3-hexylthiophene). These materials have potential applications in various fields, including electronics and materials science (Kubo et al., 2005).

Synthesis of Perfluoroalkyl-Substituted Benzoates

Cao, Shi, Fan, and Sun (2010) demonstrated the synthesis of ethyl 2,4-dimethoxy-6-perfluoroalkylbenzoates using precursors similar to the compound . Their research highlights the compound's utility in synthesizing chemically diverse and complex structures (Cao et al., 2010).

Characterization of Molecular Interactions

Research by Holzer and Hallak (2004) on similar compounds provided insights into molecular interactions and characterizations using NMR spectroscopy, which is crucial in understanding the chemical properties and potential applications of such compounds (Holzer & Hallak, 2004).